Cas no 1208959-51-6 (9-propyl-9-azabicyclo3.3.1nonane-3-carboxylic acid)

• Product Name: 9-propyl-9-azabicyclo3.3.1nonane-3-carboxylic acid
• CAS No: 1208959-51-6
• MF: C₁₂H₂₁NO₂
• MW: 211.30064368248
• MDL: MFCD13196400
• CID: 5196783
• Update Time: 2023-11-24

9-propyl-9-azabicyclo3.3.1nonane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 9-propyl-9-azabicyclo[3.3.1]nonane-3-carboxylic acid
• 9-propyl-9-azabicyclo[3.3.1]nonane-3-carboxylicacid
• 9-Azabicyclo[3.3.1]nonane-3-carboxylic acid, 9-propyl-
• 9-propyl-9-azabicyclo3.3.1nonane-3-carboxylic acid

• MDL： MFCD13196400
• Inchi： 1S/C12H21NO2/c1-2-6-13-10-4-3-5-11(13)8-9(7-10)12(14)15/h9-11H,2-8H2,1H3,(H,14,15)
• InChI Key： IMHIBAAQIGYAPS-UHFFFAOYSA-N
• SMILES： OC(C1CC2CCCC(C1)N2CCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 228
• XLogP3: -0.1
• Topological Polar Surface Area: 40.5